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Compound of Interest

2,3,5-Tri-O-benzyl-b-D-
Compound Name: _
ribofuranose
CAS No.: 89361-52-4
Cat. No.: B3030369
\- 7

2,3,5-Tri-O-benzyl-D-ribofuranose is a pivotal intermediate in the field of synthetic organic
chemistry, particularly in the synthesis of nucleoside analogues and complex carbohydrates.[1]
[2] Its benzyl-protected hydroxyl groups offer a robust yet selectively deprotectable scaffold,
making it an invaluable tool for researchers in drug development and medicinal chemistry.[3][4]
The benzyl ether protecting groups are stable under a variety of reaction conditions but can be
readily removed via methods like palladium-catalyzed hydrogenation, allowing for precise
molecular construction.[3]

However, as with any chemical reagent, a thorough understanding of its safety profile is not
merely a regulatory formality but a cornerstone of responsible research and development. This
guide provides an in-depth analysis of the Material Safety Data Sheet (MSDS) and safety data
for 2,3,5-Tri-O-benzyl-D-ribofuranose, offering practical, field-proven insights for its safe
handling, storage, and emergency management. The protocols and recommendations herein
are designed to empower researchers, scientists, and drug development professionals to
mitigate risks and ensure a secure laboratory environment.

Section 1: Hazard Identification and GHS
Classification

While some suppliers classify 2,3,5-Tri-O-benzyl-D-ribofuranose as not a dangerous substance
according to the Globally Harmonized System (GHS), a comprehensive review of available
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safety data sheets indicates a more nuanced profile that warrants careful handling.[5] A
detailed SDS from at least one major supplier provides the following GHS classifications, which
should be considered the guiding standard for laboratory practice.[6]

o Skin Corrosion/Irritation, Category 2: This classification indicates that the compound can
cause skin irritation.[6] From a practical standpoint, this means prolonged or repeated
contact with the skin may lead to inflammation, redness, or discomfort. The causality lies in
the chemical's ability to disrupt the skin's natural barrier.

e Serious Eye Damage/Eye Irritation, Category 2: This is a critical classification for laboratory
personnel.[6] It signifies that direct contact with the eyes can cause significant irritation,
which may be slow to heal.[6] The mechanism involves potential damage to the cornea or
other sensitive eye tissues.

o Specific Target Organ Toxicity (Single Exposure), Category 3 (Respiratory System): This
classification highlights that inhalation of the dust may cause respiratory tract irritation.[6] As
a fine crystalline solid, the compound can become airborne during handling, and the particles
can irritate the mucous membranes of the nose, throat, and lungs.

It is noteworthy that some sources, including the European Chemicals Agency (ECHA) and
PubChem, report the substance as not meeting GHS hazard criteria based on information from
certain suppliers.[7] This discrepancy underscores a vital principle of chemical safety: always
consult multiple sources and adhere to the most conservative safety protocols available.

Section 2: Core Physicochemical Properties

Understanding the physical and chemical properties of a substance is fundamental to its safe
handling and use in experimental design. For instance, knowing its solubility is crucial for
preparing solutions and for choosing the correct solvent for cleaning up spills.
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Property Value Source(s)

Molecular Formula C26H2805 [61[7]

Molecular Weight 420.50 g/mol 5161071
White Crystalline Solid /

Appearance [518]
Powder

Melting Point 48-55 °C [51819]

Soluble in Dichloromethane

- (DCM), DMF, DMSO, Ethyl
Solubility [5]

Acetate (EtOAc), Methanol

(MeOH)

0 to 8 °C is recommended for
Storage Temperature [5][10]
long-term storage.

Section 3: Safe Handling, Storage, and Exposure
Control

A self-validating safety protocol is one where the procedures inherently minimize risk. The
following guidelines are based on the compound's specific hazard profile.

Engineering Controls

The primary line of defense is to minimize exposure at the source.

» Ventilation: Always handle 2,3,5-Tri-O-benzyl-D-ribofuranose inside a certified chemical fume
hood.[6] This is the most effective way to prevent inhalation of airborne dust particles,
directly addressing the STOT SE 3 hazard.[6]

o Eyewash and Safety Shower: Ensure that a fully functional emergency eyewash station and
safety shower are readily accessible in the immediate work area.[11][12] Their location
should be known to all personnel before any work begins.

Personal Protective Equipment (PPE)
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PPE is the last line of defense, but it is critical. The choice of PPE must directly correspond to

the identified hazards.

Eye Protection: Wear chemical splash goggles that conform to OSHA's regulations in 29
CFR 1910.133 or European Standard EN166.[6][13] Standard safety glasses do not provide
a sufficient seal to protect against fine dust.

Hand Protection: Wear appropriate protective gloves, such as nitrile gloves, to prevent skin
contact.[6][14] Before use, inspect gloves for any signs of degradation or puncture.

Body Protection: A standard laboratory coat is required. For operations with a higher risk of
dust generation, consider additional protective clothing to prevent skin exposure.[6][15]

Handling Protocols

Avoid Dust Formation: Use techniques that minimize the generation of dust. For example,
when transferring the solid, do so carefully and avoid dropping it from a height. Do not dry
brush surfaces where the material has been handled.[16]

Personal Hygiene: Wash hands and any exposed skin thoroughly after handling the
compound and before leaving the laboratory.[6][14] Do not eat, drink, or smoke in areas
where chemicals are handled.[14][17]

Grounding: While not explicitly stated for this compound, it is good practice to ground
equipment when transferring large quantities of any fine organic powder to prevent static
electricity buildup, which can cause dust to disperse.

Storage Protocols

Proper storage is essential for maintaining the chemical's integrity and preventing accidental

exposure.

Container: Keep the container tightly closed to prevent moisture absorption and
contamination.[6][12][15]

e Location: Store in a cool, dry, and well-ventilated area.[12][15] A recommended storage

temperature is between 2-8°C.[10]
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e Security: The Fisher Scientific SDS recommends "Store locked up," which suggests it should
be stored in a secure area with controlled access.[6]

e Incompatibilities: Store away from strong oxidizing agents.[15]

Section 4: First Aid and Emergency Spill Procedures

Rapid and correct response during an emergency can significantly mitigate harm. All personnel
must be familiar with these procedures before an incident occurs.

First Aid Measures

 Inhalation: If dust is inhaled, immediately move the person to fresh air. If breathing is difficult
or if the person feels unwell, seek medical attention.[6][15]

o Skin Contact: Remove all contaminated clothing immediately.[12][18] Wash the affected skin
area with plenty of soap and water for at least 15 minutes.[6][11] If skin irritation persists,
seek medical advice.[6]

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, making sure to lift the upper and lower eyelids to ensure a thorough rinse.[6][11]
Remove contact lenses if present and easy to do.[6] If eye irritation persists, it is imperative
to get medical attention.[6]

 Ingestion: Clean the mouth with water and drink plenty of water afterwards. Do not induce
vomiting.[17] Seek medical attention if symptoms occur.[6][15]

Emergency Spill Response Workflow

The following diagram outlines a logical workflow for responding to a spill of 2,3,5-Tri-O-benzyl-
D-ribofuranose.
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Caption: Emergency response workflow for a chemical spill.

© 2026 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/product/b3030369?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3030369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Spill Cleanup Protocol

o Evacuate and Alert: Immediately alert others in the area.[18] For a large spill, evacuate the

immediate vicinity.[16]

Assess and Secure: Before any cleanup, consult the SDS.[19] Ensure the area is well-
ventilated and control any ignition sources as a general precaution.

Don PPE: Wear the minimum required PPE: chemical splash goggles, nitrile gloves, and a
lab coat.[19]

Containment: For a solid spill, prevent it from spreading or becoming airborne. Do not use a
dry brush.[16]

Cleanup: Gently sweep up the spilled solid and place it into a suitable, labeled container for
chemical waste.[13][18] Avoid actions that create dust. Alternatively, you can moisten an
absorbent material and carefully wipe up the powder, placing the contaminated material into
the waste container.

Decontamination: Clean the spill area thoroughly with soap and water.[11]

Disposal: Seal the waste container and label it clearly as "Hazardous Waste: Spill Debris
containing 2,3,5-Tri-O-benzyl-D-ribofuranose".[18] Dispose of the waste through your
institution's environmental health and safety (EHS) office.[6]

Section 5: Stability and Reactivity

Chemical Stability: The compound is stable under recommended storage conditions.[15]

Conditions to Avoid: No specific conditions to avoid are listed in many data sheets, but as a
general principle for benzyl ethers, avoid strong heat and incompatible materials.[17]

Incompatible Materials: Avoid contact with strong oxidizing agents, as they can potentially
react with the benzyl ether groups.[15][17]

Hazardous Decomposition Products: When heated to decomposition, it may emit toxic
fumes, including carbon monoxide and carbon dioxide.[15]
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Section 6: Toxicological Profile

The toxicological data for 2,3,5-Tri-O-benzyl-D-ribofuranose is not extensive. The primary
known effects are related to its irritant properties as identified in the GHS classification.

e Acute Toxicity: No quantitative data is readily available. It is categorized as potentially
harmful if swallowed, but this is a precautionary statement.[6]

o Skin Corrosion/Irritation: Classified as a Category 2 irritant.[6]

o Serious Eye Damage/Irritation: Classified as a Category 2 irritant.[6]

o Germ Cell Mutagenicity: No data available.[6]

» Carcinogenicity: There is no information to indicate that this compound is a carcinogen.[6]

The absence of data for endpoints like carcinogenicity does not mean the absence of risk. It
highlights the need for prudent handling and minimization of exposure as a universal laboratory
principle.

Conclusion

2,3,5-Tri-O-benzyl-D-ribofuranose is a valuable reagent in modern synthetic chemistry. While it
is not classified with high acute toxicity, its potential to cause significant skin, eye, and
respiratory irritation demands respect and adherence to rigorous safety protocols. The key to
its safe use lies in a comprehensive understanding of its hazards, the consistent application of
engineering controls and personal protective equipment, and thorough preparation for
emergency situations. By integrating the principles and protocols outlined in this guide,
researchers can confidently utilize this compound while upholding the highest standards of
laboratory safety.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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